Cas no 1803637-05-9 (4-Cyano-2,3-diiodo-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2,3-diiodo-6-(trifluoromethoxy)pyridine
• CAS No: 1803637-05-9
• MF: C₇HF₃I₂N₂O
• MW: 439.899796247482
• CID: 4801489
• Update Time: 2025-11-01

4-Cyano-2,3-diiodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-diiodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF3I2N2O/c8-7(9,10)15-4-1-3(2-13)5(11)6(12)14-4/h1H
• InChI Key： ULEFTXHLIGWUNI-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1C#N)OC(F)(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2,3-diiodo-6-(trifluoromethoxy)pyridine

4-Cyano-2,3-Diiodo-6-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

4-Cyano-2,3-Diiodo-6-(Trifluoromethoxy)Pyridine, with the CAS number 1803637-05-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with cyano, diiodo, and trifluoromethoxy groups. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in the construction of complex molecules and functional materials.

The synthesis of 4-Cyano-2,3-Diiodo-6-(Trifluoromethoxy)Pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the trifluoromethoxy group onto the pyridine ring, a process that has been optimized to minimize side reactions and maximize product purity.

The compound's electronic properties make it particularly suitable for applications in optoelectronic materials. The cyano group acts as an electron-withdrawing substituent, while the trifluoromethoxy group enhances the molecule's stability under thermal and photochemical conditions. These characteristics have led to its use in the development of advanced organic semiconductors for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 4-Cyano-2,3-Diiodo-6-(Trifluoromethoxy)Pyridine into conjugated polymers can significantly improve their charge transport properties.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The diiodo substituents provide opportunities for bioisosteric replacements and pharmacokinetic optimization. For example, researchers have explored its potential as a lead compound in the development of kinase inhibitors, where its ability to form hydrogen bonds with target proteins has been exploited to enhance binding affinity.

The latest research on 4-Cyano-2,3-Diiodo-6-(Trifluoromethoxy)Pyridine has focused on expanding its versatility as a synthetic intermediate. By leveraging modern synthetic methodologies, such as click chemistry and metathesis reactions, scientists have successfully incorporated this compound into larger molecular frameworks. These advancements have opened new avenues for its use in drug discovery and material design.

In conclusion, 4-Cyano-2,3-Diiodo-6-(Trifluoromethoxy)Pyridine stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique combination of substituents offers researchers unparalleled opportunities to explore novel chemical transformations and develop innovative materials. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.